Cas no 58760-59-1 (2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one)

2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one structure
58760-59-1 structure
Product Name:2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one
CAS No:58760-59-1
MF:C12H14BrNO4S
MW:348.212861537933
CID:386157
PubChem ID:2534976
Update Time:2025-04-19

2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-bromo-1-[4-(4-morpholinylsulfonyl)phenyl]-
    • 2-bromo-1-(4-morpholin-4-ylsulfonylphenyl)ethanone
    • 2-BROMO-1-[4-(MORPHOLIN-4-YLSULFONYL)PHENYL]ETHANONE
    • 4-(4-bromoacetyl-benzenesulfonyl)-morpholine
    • AC1M8CSV
    • AC1Q27EB
    • AG-G-08169
    • CTK5A8832
    • 2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one
    • 2-Bromo-1-(4-(morpholinosulfonyl)phenyl)ethanone
    • AKOS008031220
    • SCHEMBL17065052
    • DTXSID50368900
    • Z57989067
    • EN300-11905
    • 58760-59-1
    • Inchi: 1S/C12H14BrNO4S/c13-9-12(15)10-1-3-11(4-2-10)19(16,17)14-5-7-18-8-6-14/h1-4H,5-9H2
    • InChI Key: AOXMRCRZFSYCQD-UHFFFAOYSA-N
    • SMILES: BrCC(C1C=CC(=CC=1)S(N1CCOCC1)(=O)=O)=O

Computed Properties

  • Exact Mass: 346.98272
  • Monoisotopic Mass: 346.98269g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 63.68

2-bromo-1-[4-(morpholine-4-sulfonyl)phenyl]ethan-1-one Pricemore >>

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Enamine
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¥2452.00 2024-05-07
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